Cas no 957483-88-4 (1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde
• CAS No: 957483-88-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD07186538
• CID: 1001650
• PubChem ID: 329762128
• Update Time: 2025-09-27

1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-carbaldehyde
• 1-(2-Tetrahydropyranyl)-1H-pyrazole-5-carboxaldehyde
• 2-(oxan-2-yl)pyrazole-3-carbaldehyde
• 2-(Tetrahydro-pyran-2-yl)-2H-pyrazole-3-carbaldehyde
• 1-(Oxan-2-yl)pyrazole-5-carbaldehyde
• 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-carboxaldehyde (ACI)
• 1-(Oxan-2-yl)-1H-pyrazole-5-carbaldehyde
• 2-tetrahydropyran-2-ylpyrazole-3-carbaldehyde
• 957483-88-4
• SCHEMBL12497507
• STK786129
• AKOS000302089
• DTXSID80390375
• EN300-7357301
• DA-19623
• BCP21726
• Z1203160205
• AKOS016345717
• F11094
• MFCD07186538
• CS-0139908
• 1-Tetrahydro-2H-pyran-2-yl-1H-pyrazole-5-carbaldehyde
• 1H-Pyrazole-5-carboxaldehyde, 1-(tetrahydro-2H-pyran-2-yl)-
• AS-46976
• 1-(Tetrahydropyran-2-yl)pyrazole-5-carbaldehyde
• ALBB-012239
• 1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde

• MDL： MFCD07186538
• Inchi： 1S/C9H12N2O2/c12-7-8-4-5-10-11(8)9-3-1-2-6-13-9/h4-5,7,9H,1-3,6H2
• InChI Key： LJKATJHBJPFKBQ-UHFFFAOYSA-N
• SMILES： O=CC1N(C2CCCCO2)N=CC=1

Computed Properties

• Exact Mass: 180.09000
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.126 g/mL at 25 °C
• Refractive Index: n20/D 1.531
• PSA: 44.12000
• LogP: 1.39470

1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde

Introduction to 1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 957483-88-4)

1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde, identified by the chemical compound code CAS No. 957483-88-4, is a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aldehyde features a unique structural framework that combines an oxane ring with a pyrazole core, terminated with a formyl group at the 5-position. The presence of both oxygen and nitrogen atoms in its structure imparts distinctive electronic and steric properties, making it a versatile intermediate in the development of novel therapeutic agents.

The compound's molecular structure, characterized by its rigid bicyclic system, facilitates interactions with biological targets such as enzymes and receptors. This structural motif has garnered considerable attention in recent years due to its potential applications in drug discovery. Specifically, the pyrazole ring is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. The formyl group, on the other hand, serves as a reactive handle for further functionalization, enabling the synthesis of more complex derivatives.

Recent advancements in synthetic methodologies have enhanced the accessibility of 1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde, allowing for streamlined production processes and improved yields. These innovations have been instrumental in accelerating research efforts aimed at identifying new pharmacological entities. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse substituents onto the pyrazole scaffold, expanding the chemical space available for exploration.

In the context of medicinal chemistry, this compound has been explored as a precursor for inhibitors targeting inflammatory and metabolic diseases. The oxane ring's ability to mimic carbohydrate structures has been leveraged to design molecules capable of binding to specific glycosidase enzymes. Such interactions are critical in regulating metabolic pathways associated with conditions like diabetes and obesity. Furthermore, the aldehyde functionality has been utilized to develop chiral auxiliaries for asymmetric synthesis, contributing to the production of enantiomerically pure drugs with enhanced therapeutic profiles.

The compound's potential extends beyond traditional drug development into the realm of agrochemicals and material science. Its structural features make it a candidate for designing novel pesticides and herbicides by targeting enzymatic pathways in pests while maintaining low toxicity to non-target organisms. Additionally, its ability to form coordination complexes with metal ions has opened avenues for applications in catalysis and material engineering.

Recent studies have highlighted the compound's role in modulating immune responses through interactions with receptors such as Toll-like receptors (TLRs). By serving as a scaffold for analog synthesis, 1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde has been instrumental in identifying lead compounds that exhibit immunomodulatory activity. These findings are particularly relevant in the context of developing treatments for autoimmune disorders and infectious diseases where immune dysregulation plays a pivotal role.

The synthesis of this compound typically involves multi-step processes starting from readily available precursors such as furfural derivatives and hydrazine hydrate. Modern synthetic approaches emphasize green chemistry principles by minimizing waste and utilizing catalytic systems that enhance efficiency. For example, photochemical methods have been explored to achieve selective functionalization of the pyrazole ring under mild conditions.

From a computational chemistry perspective, density functional theory (DFT) studies have provided valuable insights into the electronic properties of 1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde. These calculations have helped predict its reactivity towards various nucleophiles and its binding affinity to biological targets. Such computational modeling is increasingly integral to rational drug design, allowing researchers to optimize molecular properties before experimental validation.

The compound's stability under different storage conditions has also been extensively studied to ensure its suitability for industrial applications. Factors such as temperature sensitivity and solubility profiles have been carefully evaluated to develop optimal storage protocols. These considerations are crucial for maintaining product integrity throughout the supply chain.

In conclusion,1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 957483-88-4) represents a promising building block in synthetic chemistry with far-reaching implications across multiple disciplines. Its unique structural features and reactivity profile position it as a valuable asset in pharmaceutical research, offering opportunities for innovation in drug discovery and beyond.